Cas no 78827-50-6 (1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-)

1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro- structure
78827-50-6 structure
Product Name:1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-
CAS No:78827-50-6
MF:C8H15N3
MW:153.224801301956
CID:581036
PubChem ID:6089765
Update Time:2025-04-19

1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,3-Triazole,1-(3,3-dimethyl-1-buten-1-yl)-4,5-dihydro-
    • 78827-50-6
    • DTXSID30421921
    • NSC339718
    • NSC-339718
    • Inchi: 1S/C8H15N3/c1-8(2,3)4-6-11-7-5-9-10-11/h4,6H,5,7H2,1-3H3/b6-4+
    • InChI Key: HNYRTMGRRWLFER-GQCTYLIASA-N
    • SMILES: N1(/C=C/C(C)(C)C)CCN=N1

Computed Properties

  • Exact Mass: 153.127
  • Monoisotopic Mass: 153.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 0.98
  • Boiling Point: 190.1°Cat760mmHg
  • Flash Point: 68.8°C
  • Refractive Index: 1.514
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